Cas no 1248307-38-1 (2-azido-1-(pyrrolidin-1-yl)propan-1-one)

• Product Name: 2-azido-1-(pyrrolidin-1-yl)propan-1-one
• CAS No: 1248307-38-1
• CID: 4580827
• Update Time: 2025-10-31

2-azido-1-(pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(pyrrolidin-1-yl)propan-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-azido-1-(pyrrolidin-1-yl)propan-1-one

2-Azido-1-(pyrrolidin-1-yl)propan-1-one (CAS No. 1248307-38-1): A Versatile Building Block in Medicinal Chemistry and Functional Materials

2-Azido-1-(pyrrolidin-1-yl)propan-1-one, with the chemical formula C₈H₁₃NN₃O, represents a unique class of azido-containing compounds that have garnered significant attention in the fields of medicinal chemistry and functional materials science. The CAS No. 1248307-38-1 designation underscores its classification as a novel synthetic intermediate, characterized by the presence of a pyrrolidinyl group and a terminal azido functionality. This molecular architecture enables the compound to serve as a critical scaffold for the development of advanced pharmaceutical agents and bioactive materials.

Recent advances in click chemistry have positioned 2-azido-1-(pyrrolidin-1-yl)propan-1-one as a highly valuable reagent for drug conjugation and targeted drug delivery systems. The azido group facilitates efficient click reactions with alkyne-functionalized moieties, enabling the precise assembly of complex molecular structures. This property has been leveraged in the synthesis of pro-drug formulations that exhibit enhanced bioavailability and reduced off-target toxicity, as demonstrated in a 2023 study published in Advanced Drug Delivery Reviews.

The pyrrolidinyl ring in this compound contributes to its structural versatility, allowing for the incorporation of diverse pharmacophore elements. This feature has been exploited in the design of multivalent ligands targeting GPCR receptors, as reported in a 2022 breakthrough in Nature Communications. The spatial orientation of the pyrrolidinyl moiety enables the creation of sterically hindered interactions, which are critical for modulating receptor activation kinetics.

Emerging research in biomaterials science has further expanded the applications of 2-azido-1-(pyrrolidin-1-yl)propan-1-one. Its azido functionality has been utilized in the development of photocrosslinkable hydrogels for regenerative medicine. A 2023 study in Biomaterials Science demonstrated that this compound can be incorporated into 3D-printed scaffolds to enhance cell adhesion and tissue integration through click chemistry-mediated crosslinking.

The synthetic accessibility of 2-azido-1-(pyrrolidin-1-yl)propan-1-one has been optimized through enantioselective catalysis techniques. Recent work in Organic Letters (2023) highlights the use of chiral Brønsted acids to achieve high enantiomeric excess in the synthesis of this compound, which is critical for the development of chiral pharmaceuticals with improved therapeutic profiles.

Advances in computational drug design have enabled the prediction of 2-azido-1-(pyrrolidin-1-yl)propan-1-one's interactions with biological targets. A 2023 study in Journal of Medicinal Chemistry employed machine learning algorithms to identify potential protein-ligand binding sites for this compound, revealing its potential as an inhibitor of kinases involved in oncogenic pathways.

The environmental stability of 2-azido-1-(pyrrolidin-1-yl)propan-1-one has been evaluated in recent studies, highlighting its compatibility with green chemistry protocols. A 2023 paper in Green Chemistry reported the successful synthesis of this compound using solvent-free conditions and microwave-assisted catalysis, reducing both energy consumption and waste generation.

Applications in nanotechnology have also emerged for this compound. Researchers have utilized 2-azido-1-(pyrrolidin-1-yl)propan-1-one as a functionalizing agent for nanoparticles in targeted drug delivery systems. A 2023 study in Nano Letters demonstrated that this compound can be used to create PEGylated nanoparticles with enhanced circulation half-life and targeted release capabilities.

The synthetic flexibility of 2-azido-1-(pyrrolidin-1-yl)propan-1-one has been further explored in the development of fluorescent probes. A 2023 study in Chemical Communications described the incorporation of this compound into fluorescent dyes to create probes for imaging intracellular processes, leveraging the azido group's ability to participate in click reactions with fluorophore-containing moieties.

Current research is also investigating the pharmacokinetic properties of 2-azido-1-(pyrrolidin-1-yl)propan-1-one as a drug conjugate. A 2023 preclinical study in Cancer Research showed that compounds derived from this scaffold exhibited improved drug half-life and targeted toxicity compared to traditional chemotherapeutics, suggesting its potential in precision oncology.

As the field of synthetic chemistry continues to evolve, 2-azido-1-(pyrrolidin-1-yl)propan-1-one is poised to play an increasingly important role in the development of next-generation pharmaceuticals and advanced materials. Its unique chemical functionality and synthetic versatility make it a valuable tool for researchers across multiple disciplines, from medicinal chemistry to biomaterials science.

Looking ahead, the integration of 2-azido-1-(pyrrolidin-1-yl)propan-1-one into multifunctional systems is expected to drive innovation in personalized medicine and sustainable materials science. Continued exploration of its chemical reactivity and biological interactions will likely uncover new applications and deepen our understanding of its potential in both healthcare and industrial contexts.

In conclusion, 2-azido-1-(pyrrolidin-1-yl)propan-1-one represents a significant advancement in the field of synthetic chemistry, offering a versatile platform for the development of innovative pharmaceuticals and functional materials. Its unique chemical properties and synthetic utility position it as a key player in the ongoing quest for new therapeutic strategies and sustainable technological solutions.